Cas no 19247-97-3 (2-bromo-1-[3-(2-bromoacetyl)phenyl]ethanone)

2-bromo-1-[3-(2-bromoacetyl)phenyl]ethanone structure
19247-97-3 structure
Product Name:2-bromo-1-[3-(2-bromoacetyl)phenyl]ethanone
CAS No:19247-97-3
MF:C10H8Br2O2
MW:319.977321624756
CID:1385869
PubChem ID:2749155
Update Time:2025-04-20

2-bromo-1-[3-(2-bromoacetyl)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-1-[3-(2-bromoacetyl)phenyl]ethanone
    • 2,2'-dibromo-1,1'-m-phenylene-bis-ethanone
    • AKOS004900723
    • AC1MCPAW
    • Ethanone, 1,1'-(1,3-phenylene)bis[2-bromo-
    • m-bis(bromoacetyl)benzene
    • 1,1'-(m-phenylene)-bis-2-bromoethanone
    • CTK0A1849
    • 2,2'-dibromo-1,1'-m-phenylene-bis-ethanone; AKOS004900723; AC1MCPAW; Ethanone, 1,1'-(1,3-phenylene)bis[2-bromo-; m-bis(bromoacetyl)benzene; 1,1'-(m-phenylene)-bis-2-bromoethanone; CTK0A1849;
    • DTXSID10372760
    • SCHEMBL9409741
    • 19247-97-3
    • MDL: MFCD01109671
    • Inchi: 1S/C10H8Br2O2/c11-5-9(13)7-2-1-3-8(4-7)10(14)6-12/h1-4H,5-6H2
    • InChI Key: YQUHHXFWQZYFGH-UHFFFAOYSA-N
    • SMILES: BrCC(C1C=CC=C(C(CBr)=O)C=1)=O

Computed Properties

  • Exact Mass: 317.88904
  • Monoisotopic Mass: 317.88910g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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